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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, chemical properties, and
mode of action of propoxycarbazone-sodium, a post-emergence herbicide. The information is
intended for researchers, scientists, and professionals involved in drug development and
agrochemical research.

Chemical and Physical Properties

Propoxycarbazone-sodium is a colorless, odorless crystalline powder.[1] Its properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C15H17N4NaO7S [1112][3]
Molecular Weight 420.37 g/mol [1][4]
Melting Point 230-240 °C (decomposes) [11[2]
Boiling Point 546 °C at 760 mmHg [2][3]
Density 1.42 g/cm3 at 20 °C [1][3]

Vapor Pressure

<1 x 108 Paat20 °C

[1]3]

pKa

2.1 (for the free acid)

[2]

LogP (octanol-water partition

coefficient)

-0.30 (pH 4), -1.55 (pH 7),
-1.59 (pH 9)

[1]

Water Solubility (at 20 °C)

2.9 g/L (pH 4.5), 42 g/L (pH 7-
9)

[2](3]

Solubility in Organic Solvents
(g/L at 20 °C)

Dichloromethane: 1.5, n-
heptane: <0.1, Xylene: <0.1,
Isopropanol: <0.1,
Dimethylsulfoxide: 190,
Acetonitrile: 0.9

(112131

Synthesis of Propoxycarbazone-Sodium

The synthesis of propoxycarbazone-sodium is a multi-step process.[5][6] A common method

involves the reaction of 4-methyl-4,5-dihydro-3-propoxy-5-oxo-1H-1,2,4-triazole-2-carbamate

with methyl 2-sulfonylchloride benzoate in the presence of a base.[1]

Another described synthesis pathway starts with methyl thioisocyanate and n-propanol to

prepare an intermediate triazolinone, which is then reacted with a sulfonyl isocyanate.[3]

Detailed Experimental Protocol

A representative synthesis protocol is as follows:
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» Formation of the Triazolinone Intermediate: Methyl thioisocyanate is reacted with n-propanol
to form the corresponding triazolinone intermediate.

» Reaction with Sulfonyl Isocyanate: The triazolinone intermediate is then reacted with a
sulfonyl isocyanate, such as methyl 2-(isocyanatosulfonyl)benzoate.

o Formation of the Sodium Salt: The resulting propoxycarbazone is neutralized with sodium
hydroxide to form the final product, propoxycarbazone-sodium.[5][6]

The overall reaction can be visualized as follows:
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Caption: Synthesis pathway of propoxycarbazone-sodium.

Mode of Action

Propoxycarbazone-sodium is a post-emergence herbicide that is effective against various
annual and perennial grasses, as well as some broad-leaved weeds in wheat, rye, and triticale.
[1] Its herbicidal activity stems from the inhibition of the enzyme acetolactate synthase (ALS),
also known as acetohydroxyacid synthase (AHAS).[1][5][6][7]

ALS is a crucial enzyme in the biosynthetic pathway of branched-chain amino acids (valine,
leucine, and isoleucine). By inhibiting this enzyme, propoxycarbazone-sodium disrupts protein
synthesis, leading to the cessation of cell growth and ultimately the death of the target plant.[2]
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The herbicide is absorbed through both the leaves and roots and is translocated throughout the
plant.[5][6]
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Caption: Mode of action of propoxycarbazone-sodium.
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Experimental Workflow for Efficacy Testing

A typical experimental workflow to evaluate the efficacy of propoxycarbazone-sodium as a

herbicide is outlined below. This protocol can be adapted for various target weed species and

environmental conditions.

Experimental Protocol

Plant Cultivation: Grow target weed species and crop species (e.g., wheat) in a controlled
environment (greenhouse or growth chamber) from seeds in pots containing a standardized
soil mix.

Herbicide Application: At a specific growth stage of the plants (e.g., 2-4 leaf stage), apply
propoxycarbazone-sodium at various concentrations. Application can be done using a
laboratory sprayer to simulate field conditions. Include a control group that is sprayed with a
blank formulation (without the active ingredient).

Evaluation: Assess the herbicidal effect at set time points after application (e.g., 7, 14, and
21 days). Efficacy is typically evaluated by visual assessment of plant injury (e.g., chlorosis,
necrosis, stunting) on a percentage scale and by measuring the reduction in plant biomass
(fresh or dry weight) compared to the control group.

Data Analysis: Analyze the dose-response relationship to determine the effective dose (ED)
values, such as the ED50 (the dose causing 50% inhibition of growth).
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Caption: Experimental workflow for herbicide efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

